Cas no 14469-86-4 (4-Chlorobenzenepentanol)

4-Chlorobenzenepentanol structure
4-Chlorobenzenepentanol structure
Product Name:4-Chlorobenzenepentanol
CAS No:14469-86-4
MF:C11H15ClO
MW:198.689202547073
CID:2135403
Update Time:2023-08-04

4-Chlorobenzenepentanol Chemical and Physical Properties

Names and Identifiers

    • 4-chloroBenzenepentanol
    • 4-Chlorobenzenepentanol
    • Inchi: 1S/C11H15ClO/c12-11-7-5-10(6-8-11)4-2-1-3-9-13/h5-8,13H,1-4,9H2
    • InChI Key: RBJQEZFNBNNZNK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CCCCCO

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 119
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.2
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